Cas no 131922-29-7 (1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)-)

1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)- structure
131922-29-7 structure
Product Name:1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)-
CAS No:131922-29-7
MF:C8H10N4O4
MW:226.18940114975
CID:161102
PubChem ID:452721
Update Time:2025-04-19

1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-carboxamide,1-(2,3-anhydro-b-D-ribofuranosyl)-
    • 1-[4-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-2-yl]-1,2,4-triazole-3-carboxamide
    • DTXSID30927397
    • 1-(2',3'-Anhydro-.beta.-D-ribofuranosyl)-1,2,4-triazole-3-carboxamide
    • 1H-1,2,4-Triazole-3-carboxamide, 1-(2,3-anhydro-.beta.-D-ribofuranosyl)-
    • 1-(2',3'-Anhydro-beta-D-ribofuranosyl)-1,2,4-triazole-3-carboxamide
    • 1-(2,3-Anhydropentofuranosyl)-1H-1,2,4-triazole-3-carboxamide
    • 131922-29-7
    • 1H-1,2,4-Triazole-3-carboxamide, 1-(2,3-anhydro-beta-D-ribofuranosyl)-
    • 2',3'-Epoxy Ribavirin
    • 1-[2-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-4-yl]-1,2,4-triazole-3-carboxamide
    • Inchi: 1S/C8H10N4O4/c9-6(14)7-10-2-12(11-7)8-5-4(16-5)3(1-13)15-8/h2-5,8,13H,1H2,(H2,9,14)
    • InChI Key: LNMRCEJNQCIOJF-UHFFFAOYSA-N
    • SMILES: O1C2C(N3C=NC(C(N)=O)=N3)OC(CO)C12

Computed Properties

  • Exact Mass: 226.0703
  • Monoisotopic Mass: 226.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 2.25
  • Boiling Point: 550°Cat760mmHg
  • Flash Point: 286.4°C
  • Refractive Index: 1.941
  • PSA: 115.79
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